Cas no 1141474-33-0 (3-(Methoxymethyl)-4-(2-methylpiperidin-1-yl)benzoic acid)

• Product Name: 3-(Methoxymethyl)-4-(2-methylpiperidin-1-yl)benzoic acid
• CAS No: 1141474-33-0
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 4822778
• Update Time: 2025-05-25

3-(Methoxymethyl)-4-(2-methylpiperidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(methoxymethyl)-4-(2-methylpiperidin-1-yl)benzoic acid
• 3-(Methoxymethyl)-4-(2-methylpiperidin-1-yl)benzoic acid

• Inchi： 1S/C15H21NO3/c1-11-5-3-4-8-16(11)14-7-6-12(15(17)18)9-13(14)10-19-2/h6-7,9,11H,3-5,8,10H2,1-2H3,(H,17,18)
• InChI Key： MAUDPFDWELURAT-UHFFFAOYSA-N
• SMILES： O(C)CC1C=C(C(=O)O)C=CC=1N1CCCCC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 308
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 3-(Methoxymethyl)-4-(2-methylpiperidin-1-yl)benzoic acid

Comprehensive Overview of 3-(Methoxymethyl)-4-(2-methylpiperidin-1-yl)benzoic acid (CAS No. 1141474-33-0)

3-(Methoxymethyl)-4-(2-methylpiperidin-1-yl)benzoic acid (CAS No. 1141474-33-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its abbreviated name MMMPBA, features a benzoic acid core substituted with a methoxymethyl group and a 2-methylpiperidin-1-yl moiety. Its molecular formula is C₁₅H₂₁NO₃, and it exhibits a molecular weight of 263.33 g/mol. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound's chemical structure is a key factor driving its relevance in modern research. The presence of the 2-methylpiperidine ring introduces stereochemical complexity, making it a valuable scaffold for studying chiral interactions in biological systems. Additionally, the methoxymethyl group enhances its solubility profile, which is critical for bioavailability optimization in drug formulations. Recent studies have explored its role as a ligand for G-protein-coupled receptors (GPCRs), a hot topic in neuropharmacology and precision medicine.

In the context of synthetic chemistry, 3-(Methoxymethyl)-4-(2-methylpiperidin-1-yl)benzoic acid serves as an intermediate in the synthesis of more complex molecules. Its carboxylic acid functionality allows for further derivatization, such as amide bond formation or esterification, which aligns with current trends in fragment-based drug design (FBDD). This versatility has led to its inclusion in high-throughput screening (HTS) libraries, where it is evaluated for target engagement and binding affinity.

From a regulatory perspective, the compound is not classified as a hazardous material, making it accessible for laboratory use without stringent restrictions. However, researchers must adhere to standard good laboratory practices (GLP) when handling it. Its stability under ambient conditions and compatibility with common organic solvents (e.g., DMSO, methanol) further enhance its utility in medicinal chemistry workflows.

The growing interest in 3-(Methoxymethyl)-4-(2-methylpiperidin-1-yl)benzoic acid is reflected in its increasing mentions in patent literature and scientific databases. For instance, its potential as a modulator of neurotransmitter receptors has been highlighted in recent Alzheimer's disease research, a field where small-molecule therapeutics are in high demand. This aligns with the broader industry focus on neurodegenerative disorders and cognitive health, topics frequently searched by professionals and patients alike.

In summary, 3-(Methoxymethyl)-4-(2-methylpiperidin-1-yl)benzoic acid (CAS No. 1141474-33-0) represents a promising candidate for advancing drug discovery and chemical biology. Its structural features, combined with its pharmacological potential, position it as a compound of interest for researchers exploring next-generation therapeutics. As the scientific community continues to investigate its applications, this molecule is likely to remain a focal point in innovative pharmaceutical research.